Cas no 81215-69-2 (3-(4-Chlorobenzyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione)
81215-69-2 structure
Product name:3-(4-Chlorobenzyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione
3-(4-Chlorobenzyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-[1,2,5]Triazepino[1,2-b]phthalazine-1,5(2H)-dione, 3-[(4-chlorophenyl)methyl]-3,4,7,12-tetrahydro-
- NSC 340345
- UTK6M2M6C5
- 3-[(4-CHLOROPHENYL)METHYL]-1H,2H,3H,4H,5H,7H,12H-[1,2,5]TRIAZEPINO[1,2-B]PHTHALAZINE-1,5-DIONE
- 3-(4-Chlorobenzyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione
- NSC340345
- DTXSID60230947
- 3-(4-Chlorobenzyl)-3,4,7,12-tetrahydro-1H-[1,2,5]triazepino[1,2-b]phthalazine-1,5(2H)-dione
- 81215-69-2
- NSC-340345
- 3-[(4-chlorophenyl)methyl]-2,4,7,12-tetrahydro-[1,2,5]triazepino[1,2-b]phthalazine-1,5-dione
- DS-004563
-
- Inchi： InChI=1S/C19H18ClN3O2/c20-17-7-5-14(6-8-17)9-21-12-18(24)22-10-15-3-1-2-4-16(15)11-23(22)19(25)13-21/h1-8H,9-13H2
- InChI Key： UINHGWHMJLILRO-UHFFFAOYSA-N
- SMILES： C1C2=CC=CC=C2CN3N1C(=O)CN(CC3=O)CC4=CC=C(C=C4)Cl
Computed Properties
- Exact Mass: 355.1087545g/mol
- Monoisotopic Mass: 355.1087545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.9Ų
- XLogP3: 2.5
3-(4-Chlorobenzyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione Related Literature
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Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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